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Compound of Interest

Compound Name: 3-Desacetyl Cefotaxime lactone

Cat. No.: B12287417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Desacetyl Cefotaxime lactone,
a significant metabolite of the third-generation cephalosporin antibiotic, Cefotaxime. This
document details its chemical identity, physicochemical properties, and its role in the metabolic
pathway of its parent compound.

Chemical Identity and Synonyms

3-Desacetyl Cefotaxime lactone is a key metabolite and impurity of Cefotaxime.[1] It is crucial
for researchers and drug development professionals to accurately identify this compound.

CAS Numbers:
e 66340-33-8[2][3][41[51[6171[81I9]
e 123238-79-9 (for the E/Z Mixture)[1]

Synonyms: This compound is known by a variety of names in scientific literature and
commercial listings. A comprehensive list of synonyms is provided in the table below for easy
reference.
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Synonym Reference
Deacetylcefotaxime lactone [31[7]
Cefotaxime impurity E [EP] [8]
Ceftriaxone impurity B [3]
Cefotaxime Related Compound E [5]

(22)-2-(2-amino-1,3-thiazol-4-yl)-N-
[(4R,5R)-3,11-dioxo-10-0xa-6-thia-2-
azatricyclo[6.3.0.02,5]undec-1(8)-en-4-yl]-2-

methoxyiminoacetamide

[5aR-[5a0a,6]]-2-Amino-a-(methoxyimino)-N-
(1,4,5a,6-tetrahydro-1,7-dioxo-3H,7H-azeto[2,1-
b]furo[3,4-d][3][10]thiazin-6-yl)-4-
thiazoleacetamide

[1]

(5aR,6R)-6-(((22)-2-(2-Aminothiazol-4-yl)-2-
(methoxyimino)acetyl)amino)-5a,6-dihydro-
3H,7H-azeto(2,1-b)furo(3,4-d)(1,3)thiazine-
1,7(4H)-dione

[3]

Cefotaxime sodium impurity E [EP]

Ceftriaxone sodium impurity B [EP] [3]
Cefotaxime specified impurity E [EP] [3]
UNII-3Z40JM5X8L [3]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Desacetyl Cefotaxime lactone is
presented in the table below. This data is essential for understanding the compound's behavior
in various experimental settings.
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Property Value Reference(s)
Molecular Formula C14H13Ns05S2 [11[31[6]
Molecular Weight 395.41 g/mol [1][3][6]
Exact Mass 395.03581088 Da [3]
Appearance Solid, White to off-white [10]
Solubility DMSO: 125 mg/mL (316.13 [10]

mM)
Water: 0.4 g/L (at 25 °C) [5]
Predicted pKa 8.25+0.20 [5]
Predicted Density 1.99 g/cm3 [4]

Metabolic Pathway of Cefotaxime

3-Desacetyl Cefotaxime lactone is a product of the in vivo metabolism of Cefotaxime. The
metabolic cascade primarily occurs in the liver and involves the initial deacetylation of
Cefotaxime to form desacetylcefotaxime, which is then converted to the lactone.[11]
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Cefotaxime Metabolic Pathway Diagram

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-Desacetyl Cefotaxime
lactone are not extensively available in peer-reviewed literature. However, based on general
laboratory practices for related compounds, the following outlines can be inferred.

General Analytical Approach: High-Performance Liquid
Chromatography (HPLC)

While a specific, validated HPLC method for 3-Desacetyl Cefotaxime lactone is not readily
available, methods for the simultaneous determination of Cefotaxime and its metabolites,
including the lactone, have been described. A general approach would involve:

e Column: A reversed-phase column (e.g., C18) is typically used.
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» Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,
phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength where the analyte has significant absorbance.

o Sample Preparation: For biological matrices, protein precipitation followed by solid-phase
extraction (SPE) or liquid-liquid extraction (LLE) is a common practice to isolate the analyte
and remove interfering substances.

The following diagram illustrates a general workflow for the analysis of 3-Desacetyl
Cefotaxime lactone from a biological sample.

General Analytical Workflow

Sample Preparation

Biological Sample (e.g., Plasma, Urine)

Protein Precipitation

l

Solid-Phase or Liquid-Liquid Extraction
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Data Processing and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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